Cas no 93918-94-6 (Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester)
93918-94-6 structure
Product Name:Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester
CAS No:93918-94-6
MF:C23H46O2S
MW:386.675146579742
CID:811615
PubChem ID:3022908
Update Time:2025-04-19
Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester
- 2-ethylhexyl 3-(dodecylthio)propionate
- 2-ethylhexyl 3-dodecylsulfanylpropanoate
- 2-ETHYLHEXYL 3-(DODECYLSULFANYL)PROPANOATE
- 93918-94-6
- DTXSID20917141
- EINECS 299-976-0
- NS00065198
-
- Inchi: 1S/C23H46O2S/c1-4-7-9-10-11-12-13-14-15-16-19-26-20-18-23(24)25-21-22(6-3)17-8-5-2/h22H,4-21H2,1-3H3
- InChI Key: IHZZQTXEGJYUKL-UHFFFAOYSA-N
- SMILES: S(CCC(=O)OCC(CC)CCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 386.32185188g/mol
- Monoisotopic Mass: 386.32185188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 21
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 51.6Ų
Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
93918-94-6 (Propanoic acid,3-(dodecylthio)-, 2-ethylhexyl ester) Related Products
- 123-28-4(Dilauryl thiodipropionate)
- 693-36-7(Dioctadecyl 3,3’-Thiodipropionate)
- 10595-72-9(Propanoic acid,3,3'-thiobis-, 1,1'-ditridecyl ester)
- 93762-35-7(Isoamyl 3-(methylthio)propionate)
- 10526-15-5(Bis(2-ethylhexyl) 3,3'-thiodipropionate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk